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Compound of Interest

Compound Name: Diethyl azelate

Cat. No.: B1215421

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl azelate (DEA), the diethyl ester of azelaic acid, is a versatile organic compound with a
well-established presence in various industries.[1][2] Traditionally utilized as a plasticizer,
lubricant, and fragrance component, recent scientific investigations have unveiled a spectrum
of biological activities, positioning DEA as a molecule of significant interest for novel
therapeutic applications.[1][2][3][4] This technical guide provides a comprehensive overview of
the existing knowledge on Diethyl azelate and explores promising avenues for future research

and development.

Physicochemical Properties of Diethyl Azelate

A thorough understanding of Diethyl azelate's physical and chemical characteristics is
fundamental for its application in research and development.
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Property Value References
Molecular Formula C13H2404 [2][5]
Molecular Weight 244.33 g/mol [2][5]
Appearance Colorless to light yellow liquid [1]

Odor Light fruity aroma [1]

Melting Point -15.8t0 -20 °C [1][6]

N _ 294 °C (at 760 mmHg); 172 °C
Boiling Point [11[6]
(at 18 mmHg)

Density 0.973 g/mL at 25 °C [6]

Refractive Index n20/D 1.435 [6]

Soluble in organic solvents like

Solubility ether and alcohol; insoluble in [1]
water.
Flash Point >113°C [7]

Current and Investigated Applications

Diethyl azelate's utility spans several domains, from industrial applications to emerging
biomedical uses.

¢ Industrial Applications:

[¢]

Plasticizer: DEA is used to enhance the flexibility and durability of polymers and is a key
component in coatings and films.[3][8]

o Lubricant: It serves as a component in the manufacture of advanced lubricants and
greases.[1]

o Fragrance and Cosmetics: Due to its pleasant fruity scent, it is used as a fragrance
additive in perfumes and a component in cosmetics such as lipstick and skin care
products.[1]
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o Solvent: It can be employed as a solvent in organic synthesis.[1]

o Biomedical Research and Potential Therapeutic Uses:

Immunomodulation: DEA exhibits broad immunomodulatory activities.[2][4]

[e]

o Plasma Membrane Fluidizer: It can act as a plasma membrane fluidizer, which may
underlie some of its biological effects.[2][9]

o Insulin Resistance: Studies have shown that DEA can mitigate insulin resistance and has
potential for the treatment of type 2 diabetes.[4][10][11][12][13]

o Pain Management: DEA is being investigated as a new class of non-steroidal anti-
inflammatory drug (NSAID) for pain management, potentially by inhibiting phospholipase
A2 (PLA2) signaling.[14][15]

o Dermatology: As a derivative of azelaic acid, which is used to treat acne and rosacea,
DEA is being explored for similar applications.[2]

o Oncology: Liposomal formulations of DEA have shown anti-proliferative effects against
various cancer cell lines.[2]

o Envenomation Treatment: It has been investigated for its potential to inhibit hemolysis
caused by brown recluse spider venom.[2][9]

Potential Research Areas

The unique combination of physicochemical properties and biological activities of Diethyl
azelate opens up several exciting avenues for future research.

Advanced Drug Delivery Systems

Given its role as a plasticizer and its established safety profile, DEA is a prime candidate for the
development of novel drug delivery systems.[16]

o Transdermal Patches: DEA could be investigated as a penetration enhancer and as a
component of the polymer matrix in transdermal drug delivery systems for various active
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pharmaceutical ingredients (APIs).[17] Its ability to fluidize the plasma membrane may
facilitate the transport of drugs across the skin barrier.

» Biodegradable Polymer Formulations: Research into incorporating DEA into biodegradable
polymers for controlled-release implants or microparticles could be a fruitful area. Azelaic
acid itself is a building block for biodegradable polymers, suggesting a potential for creating
fully biodegradable drug delivery systems.[18]

» Topical Formulations for Dermatology: Developing and optimizing topical formulations of
DEA for skin disorders like acne, rosacea, and other inflammatory conditions is a logical next
step, building on the known efficacy of its parent compound, azelaic acid.[2]

Novel Therapeutics for Metabolic and Inflammatory
Disorders

The immunomodulatory and insulin-sensitizing properties of DEA warrant further in-depth
investigation.

e Mechanism of Action in Insulin Signaling: Elucidating the precise molecular mechanisms by
which DEA improves insulin sensitivity is a critical research area.[10][12] This could involve
investigating its effects on key proteins in the insulin signaling pathway.

o Synergistic Anti-inflammatory Formulations: The analgesic effects of DEA could be enhanced
by combining it with other anti-inflammatory agents or penetration enhancers.[14][19]
Research into synergistic combinations could lead to more effective topical pain relief
formulations.

e Oral Formulations for Metabolic Syndrome: While studies have explored oral administration
of DEA, further research into optimizing oral bioavailability and developing stable
formulations for the management of metabolic syndrome is needed.[4][11][13]

High-Performance, Environmentally Friendly Lubricants
and Plasticizers

The demand for bio-based and biodegradable industrial chemicals is growing.
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e Biodegradable Lubricants: Formulating and testing DEA-based lubricants for their
biodegradability and performance characteristics could lead to the development of
environmentally friendly alternatives to conventional lubricants.

o Phthalate-Free Plasticizers: As a bio-based plasticizer, DEA can be further investigated as a
safe and effective alternative to phthalate-based plasticizers in a wider range of polymer
applications.[8] Comparative studies with traditional plasticizers would be valuable.

Synthesis and Functionalization

Exploring novel synthesis routes and the creation of new derivatives could expand the
applications of azelates.

o Enzymatic Synthesis: Biocatalytic methods, such as lipase-catalyzed esterification, could
offer a more sustainable and selective route for DEA synthesis.[18]

* Novel Azelate Derivatives: Synthesizing and screening a library of azelaic acid esters with
different alcohol moieties could identify derivatives with enhanced biological activity or
improved material properties.[20]

Experimental Protocols
Synthesis of Diethyl Azelate via Fischer Esterification

This protocol describes a common laboratory-scale synthesis of Diethyl azelate from azelaic
acid and ethanol using an acid catalyst.[5]

o Materials: Azelaic acid, anhydrous ethanol (200 proof), anhydrous hydrogen chloride gas (or
concentrated sulfuric acid as an alternative catalyst), ethyl acetate, saturated sodium
bicarbonate solution, water.

e Procedure:
o Dissolve azelaic acid in anhydrous ethanol in a suitable reaction vessel.

o With stirring, bubble anhydrous hydrogen chloride gas through the solution at room
temperature. The gas should be introduced at a rate that allows it to dissolve without
significant bubbling at the surface. Continue this for approximately 2 hours.
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o Continue stirring the mixture overnight at room temperature.

o Heat the solution to reflux for 2 hours to drive off a significant portion of the dissolved
hydrogen chloride.

o Cool the solution to room temperature and concentrate it under vacuum to obtain a clear,
slightly yellow oil, which is the crude Diethyl azelate.

o Dissolve the crude product in ethyl acetate and wash it several times with a saturated
aqueous solution of sodium bicarbonate to neutralize any remaining acid.

o Wash the organic layer with water until the pH of the wash water is neutral.

o Dry the ethyl acetate solution over an anhydrous drying agent (e.g., magnesium sulfate),
filter, and remove the solvent by rotary evaporation.

o Purify the final product by vacuum distillation to yield pure Diethyl azelate.

Evaluation of Plasticizer Efficacy in PVC Films

This protocol outlines a solvent casting method to prepare and test plasticized PVC films.[8]
o Materials: Poly(vinyl chloride) (PVC) resin, tetrahydrofuran (THF), Diethyl azelate.
e Procedure:

o Prepare a 10% (w/v) solution of PVC in THF by stirring until the resin is completely
dissolved.

o Add Diethyl azelate to the PVC solution at the desired concentration (e.g., 40 phr - parts
per hundred parts of resin).

o Stir the mixture until the plasticizer is fully incorporated and the solution is homogeneous.
o Pour the solution into a flat glass petri dish.

o Allow the solvent to evaporate slowly in a fume hood at room temperature for 24 hours.
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o Dry the resulting film in a vacuum oven at 60°C for 48 hours to remove any residual
solvent.

o Prepare a control film of unplasticized PVC using the same procedure without the addition
of Diethyl azelate.

o Evaluate the mechanical properties (e.g., tensile strength, elongation at break) and
thermal properties (e.g., glass transition temperature via DSC) of the plasticized and
unplasticized films to determine the efficacy of Diethyl azelate as a plasticizer.

Visualizations
Synthesis Workflow
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Synthesis of Diethyl Azelate
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Caption: Workflow for the synthesis of Diethyl azelate.

Plasticizer Evaluation Workflow
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Plasticizer Evaluation Workflow
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Caption: Experimental workflow for evaluating plasticizer efficacy.

Proposed Mechanism in Pain Signaling
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Proposed Analgesic Mechanism of DEA
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Potential Role of DEA in Insulin Sensitivity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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